Cas no 1822673-82-4 (1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride)

• Product Name: 1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride
• CAS No: 1822673-82-4
• MF: C₉H₁₇ClN₄
• MW: 216.711080312729
• MDL: MFCD28126137
• CID: 5191873
• PubChem ID: 86262573
• Update Time: 2025-06-13

1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride

• MDL： MFCD28126137
• Inchi： 1S/C9H16N4.ClH/c10-9(4-2-1-3-5-9)8-13-11-6-7-12-13;/h6-7H,1-5,8,10H2;1H
• InChI Key： ARANYHQOYLYQIR-UHFFFAOYSA-N
• SMILES： C(N1N=CC=N1)C1(CCCCC1)N.Cl

Additional information on 1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride

Research Brief on 1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride (CAS: 1822673-82-4)

1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride (CAS: 1822673-82-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and cyclohexylamine structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. The presence of the triazole ring, known for its stability and bioisosteric properties, enhances the compound's pharmacokinetic profile, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and pharmacological evaluation of 1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to introduce the triazole moiety, followed by a reductive amination to yield the final product. The hydrochloride salt form was chosen to improve solubility and stability, which are critical for in vivo studies.

In vitro and in vivo pharmacological assessments have revealed that 1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride exhibits significant affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmitter systems. Preliminary data from animal models indicate that the compound may have anxiolytic and antidepressant-like effects, with a favorable safety profile. These findings are particularly relevant given the ongoing need for new therapeutics with improved efficacy and reduced side effects in the treatment of mood disorders.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key interactions between the triazole ring and the binding pockets of target receptors, providing insights into the compound's selectivity and potency. Molecular docking simulations have corroborated these findings, offering a theoretical framework for future optimization efforts. Additionally, metabolic stability studies have shown that the compound undergoes minimal hepatic degradation, suggesting a prolonged half-life in vivo.

The potential applications of 1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride extend beyond CNS disorders. Recent investigations have explored its utility in oncology, where it has demonstrated inhibitory effects on certain cancer cell lines. The compound's ability to modulate intracellular signaling pathways, particularly those involving protein kinases, has sparked interest in its development as a targeted therapy. However, further preclinical studies are needed to validate these findings and assess the compound's therapeutic window.

In conclusion, 1-((2H-1,2,3-Triazol-2-yl)methyl)cyclohexan-1-amine hydrochloride (CAS: 1822673-82-4) represents a promising scaffold for drug development, with potential applications in CNS disorders and oncology. Its synthetic accessibility, favorable pharmacokinetic properties, and diverse pharmacological activities make it a compelling candidate for further research. Future studies should focus on optimizing its selectivity and efficacy, as well as conducting comprehensive toxicological evaluations to advance its clinical translation.